Cas no 19011-62-2 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1-phenyl-5-propyl-)

2,4,6(1H,3H,5H)-Pyrimidinetrione,1-phenyl-5-propyl- structure
19011-62-2 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,1-phenyl-5-propyl-
CAS No:19011-62-2
MF:C13H14N2O3
MW:246.261863231659
CID:164421
PubChem ID:205918
Update Time:2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,1-phenyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-phenyl-5-propyl-
    • 1-phenyl-5-propyl-1,3-diazinane-2,4,6-trione
    • 1-Phenyl-5-propyl-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 1-Phenyl-5-propylbarbituric acid
    • 1-phenyl-5-propylpyrimidine-2,4,6(1H,3H,5H)-trione
    • Barbituric acid, 1-phenyl-5-propyl-
    • BRN 0802754
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-phenyl-5-propyl-
    • DTXSID80940556
    • 6-Hydroxy-3-phenyl-5-propylpyrimidine-2,4(3H,5H)-dione
    • 19011-62-2
    • Inchi: 1S/C13H14N2O3/c1-2-6-10-11(16)14-13(18)15(12(10)17)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3,(H,14,16,18)
    • InChI Key: RLYZEKMBXUILGY-UHFFFAOYSA-N
    • SMILES: O=C1C(C(NC(N1C1C=CC=CC=1)=O)=O)CCC

Computed Properties

  • Exact Mass: 246.10052
  • Monoisotopic Mass: 246.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 66.48
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